![molecular formula C27H28ClN3O3 B5126239 N-{2-[(4-benzyl-1-piperazinyl)carbonyl]phenyl}-2-(3-chlorophenoxy)propanamide](/img/structure/B5126239.png)
N-{2-[(4-benzyl-1-piperazinyl)carbonyl]phenyl}-2-(3-chlorophenoxy)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(4-benzyl-1-piperazinyl)carbonyl]phenyl}-2-(3-chlorophenoxy)propanamide, also known as BZP-CP or N-[(4-benzylpiperazin-1-yl)carbonyl]-2-(3-chlorophenoxy)propanamide, is a chemical compound that has been the subject of scientific research for its potential pharmacological properties. It is a derivative of benzylpiperazine (BZP) and is classified as a psychostimulant.
Mechanism of Action
The exact mechanism of action of N-{2-[(4-benzyl-1-piperazinyl)carbonyl]phenyl}-2-(3-chlorophenoxy)propanamide is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This leads to increased stimulation of the central nervous system and a feeling of euphoria.
Biochemical and Physiological Effects:
This compound has been shown to increase locomotor activity and induce hyperthermia in animal studies. It has also been found to increase dopamine and serotonin levels in the brain, which may contribute to its stimulant effects.
Advantages and Limitations for Lab Experiments
N-{2-[(4-benzyl-1-piperazinyl)carbonyl]phenyl}-2-(3-chlorophenoxy)propanamide has several advantages for lab experiments, including its relatively simple synthesis method and its potential use as a tool for studying the dopamine and serotonin systems in the brain. However, its potential for abuse and the lack of information regarding its long-term effects on the brain and body are significant limitations.
Future Directions
Future research on N-{2-[(4-benzyl-1-piperazinyl)carbonyl]phenyl}-2-(3-chlorophenoxy)propanamide could focus on its potential use as a therapeutic agent for neurological disorders, as well as its potential for abuse and addiction. Additionally, further studies could explore the long-term effects of this compound on the brain and body, as well as its potential interactions with other drugs and medications.
Synthesis Methods
The synthesis of N-{2-[(4-benzyl-1-piperazinyl)carbonyl]phenyl}-2-(3-chlorophenoxy)propanamide involves the reaction of 3-chlorophenol with 2-(chloromethyl)propanoyl chloride in the presence of a base to form the intermediate 2-(3-chlorophenoxy)propanoyl chloride. This intermediate is then reacted with N-(benzyl)piperazine in the presence of a base to yield this compound.
Scientific Research Applications
N-{2-[(4-benzyl-1-piperazinyl)carbonyl]phenyl}-2-(3-chlorophenoxy)propanamide has been studied for its potential use as a therapeutic agent for various neurological disorders, including Parkinson's disease, Alzheimer's disease, and attention deficit hyperactivity disorder (ADHD). It has also been investigated for its potential use as an antidepressant and anxiolytic.
properties
IUPAC Name |
N-[2-(4-benzylpiperazine-1-carbonyl)phenyl]-2-(3-chlorophenoxy)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H28ClN3O3/c1-20(34-23-11-7-10-22(28)18-23)26(32)29-25-13-6-5-12-24(25)27(33)31-16-14-30(15-17-31)19-21-8-3-2-4-9-21/h2-13,18,20H,14-17,19H2,1H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRQPTQSMCMPZOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1C(=O)N2CCN(CC2)CC3=CC=CC=C3)OC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H28ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.